Cas no 629165-42-0 (Benzenamine, 4-(4-bromo-3-nitrophenoxy)-)

• Product Name: Benzenamine, 4-(4-bromo-3-nitrophenoxy)-
• CAS No: 629165-42-0
• MF: C₁₂H₉BrN₂O₃
• MW: 309.115462064743
• CID: 1641804
• Update Time: 2024-09-12

Benzenamine, 4-(4-bromo-3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(4-bromo-3-nitrophenoxy)-

• Inchi： 1S/C12H9BrN2O3/c13-11-6-5-10(7-12(11)15(16)17)18-9-3-1-8(14)2-4-9/h1-7H,14H2
• InChI Key： XZZQGXCJKULNKZ-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(OC2=CC=C(Br)C([N+]([O-])=O)=C2)C=C1

Computed Properties

• Exact Mass: 307.97967

Experimental Properties

• Density: 1.624±0.06 g/cm3(Predicted)
• Boiling Point: 399.9±37.0 °C(Predicted)
• PSA: 78.39
• pka: 4.44±0.10(Predicted)